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Compound of Interest

Compound Name: 11-Oxomogroside IIa

Cat. No.: B11932003 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 11-Oxomogroside IIa was found. The

following disposal procedures are based on general guidelines for non-hazardous laboratory

waste and information from the SDS of the structurally related compound, 11-oxo-mogroside V,

which is not classified as hazardous. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal requirements.

This document provides essential safety and logistical information for the proper disposal of 11-
Oxomogroside IIa, catering to researchers, scientists, and drug development professionals.

The procedural guidance aims to ensure safe handling and compliance with standard

laboratory practices.

Chemical and Physical Properties
A summary of the known quantitative data for 11-Oxomogroside IIa is presented below. This

information is crucial for the correct handling and disposal of the compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b11932003?utm_src=pdf-interest
https://www.benchchem.com/product/b11932003?utm_src=pdf-body
https://www.benchchem.com/product/b11932003?utm_src=pdf-body
https://www.benchchem.com/product/b11932003?utm_src=pdf-body
https://www.benchchem.com/product/b11932003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 2170761-37-0

Molecular Formula C42H70O14

Molecular Weight 799.0 g/mol

Physical Description Powder

Solubility Soluble in DMSO, Pyridine, Methanol, Ethanol

Experimental Protocols for Disposal
The following protocols outline the step-by-step process for the disposal of 11-Oxomogroside
IIa, assuming it is a non-hazardous substance.

Solid Waste Disposal
Collection:

Place non-contaminated, solid 11-Oxomogroside IIa waste into a designated, clearly

labeled, and sealed container.

Ensure the container is compatible with the chemical properties of the compound.

Labeling:

Label the waste container with "Non-Hazardous Chemical Waste" and the full chemical

name: "11-Oxomogroside IIa".

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Disposal:

Dispose of the container in the regular laboratory trash, unless otherwise specified by your

institutional guidelines. Some institutions may require direct placement into a dumpster by
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laboratory personnel.[1]

Disposal of Empty Containers
Decontamination:

Triple-rinse the empty container with a suitable solvent in which 11-Oxomogroside IIa is

soluble (e.g., ethanol or methanol).

Collect the rinsate as chemical waste. Given the non-hazardous assumption, this rinsate

may be eligible for drain disposal if permitted by local regulations and after neutralization if

necessary. Consult your EHS for guidance.

Defacing:

Remove or deface the original product label to prevent misidentification.[1]

Disposal:

Dispose of the clean, defaced container in the appropriate recycling or general waste

stream as per your facility's procedures.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 11-
Oxomogroside IIa.
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Start: 11-Oxomogroside IIa Waste

Is the waste solid?

Is it an empty container?

No

Follow Solid Waste Disposal Protocol

Yes

Follow Empty Container Disposal Protocol

Yes

Consult EHS for liquid waste disposal

No (Liquid)

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for 11-Oxomogroside IIa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11932003#11-oxomogroside-iia-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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